Chloroacetone
Chloroacetone
Chloroacetone, stabilized appears as a yellow-colored liquid with an irritating pungent odor. Light sensitive, but stabilized with the addition of small amounts of water and/or calcium carbonate. Slightly soluble in water and denser than water. Vapors much heavier than air. Irritates skin and eyes. Very toxic by ingestion or inhalation. Used to make other chemicals. A lachrymator.
Chloroacetone is an alpha-chloroketone. It derives from an acetone.
Chloroacetone is an alpha-chloroketone. It derives from an acetone.
Brand Name:
Vulcanchem
CAS No.:
78-95-5
VCID:
VC20876016
InChI:
InChI=1S/C3H5ClO/c1-3(5)2-4/h2H2,1H3
SMILES:
CC(=O)CCl
Molecular Formula:
C3H5ClO
ClCH2COCH3
C3H5ClO
ClCH2COCH3
C3H5ClO
Molecular Weight:
92.52 g/mol
Chloroacetone
CAS No.: 78-95-5
Cat. No.: VC20876016
Molecular Formula: C3H5ClO
ClCH2COCH3
C3H5ClO
Molecular Weight: 92.52 g/mol
* For research use only. Not for human or veterinary use.
Specification
| Description | Chloroacetone, stabilized appears as a yellow-colored liquid with an irritating pungent odor. Light sensitive, but stabilized with the addition of small amounts of water and/or calcium carbonate. Slightly soluble in water and denser than water. Vapors much heavier than air. Irritates skin and eyes. Very toxic by ingestion or inhalation. Used to make other chemicals. A lachrymator. Chloroacetone is an alpha-chloroketone. It derives from an acetone. |
|---|---|
| CAS No. | 78-95-5 |
| Molecular Formula | C3H5ClO ClCH2COCH3 C3H5ClO |
| Molecular Weight | 92.52 g/mol |
| IUPAC Name | 1-chloropropan-2-one |
| Standard InChI | InChI=1S/C3H5ClO/c1-3(5)2-4/h2H2,1H3 |
| Standard InChI Key | BULLHNJGPPOUOX-UHFFFAOYSA-N |
| Impurities | Forms binary azeotropes with many organic liquids. Reacts with aryl Grignard reagents to form stilbenes. |
| SMILES | CC(=O)CCl |
| Canonical SMILES | CC(=O)CCl |
| Boiling Point | 119.0 °C 119 °C 120 °C |
| Colorform | Liquid |
| Flash Point | 40 °C (open cup) 35 °C closed cup 35 °C c.c. |
| Melting Point | -44.5 °C -45 °C |
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